Cas no 1105190-36-0 (Ethyl 3-benzyl-1-(methylsulfonyl)-1,2,3,4-tetrahydro-3-quinolinecarboxylate)

• Product Name: Ethyl 3-benzyl-1-(methylsulfonyl)-1,2,3,4-tetrahydro-3-quinolinecarboxylate
• CAS No: 1105190-36-0
• MF: C₂₀H₂₃NO₄S
• MW: 373.465924501419
• CID: 5734114
• PubChem ID: 45496504
• Update Time: 2025-11-01

Ethyl 3-benzyl-1-(methylsulfonyl)-1,2,3,4-tetrahydro-3-quinolinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-benzyl-1-(methylsulfonyl)-1,2,3,4-tetrahydroquinoline-3-carboxylate
• F2147-0499
• 1105190-36-0
• ethyl 3-benzyl-1-methanesulfonyl-1,2,3,4-tetrahydroquinoline-3-carboxylate
• Ethyl 3-benzyl-1-(methylsulfonyl)-1,2,3,4-tetrahydro-3-quinolinecarboxylate
• ethyl 3-benzyl-1-methylsulfonyl-2,4-dihydroquinoline-3-carboxylate
• AKOS015958122
• EN300-237332

• Inchi： 1S/C20H23NO4S/c1-3-25-19(22)20(13-16-9-5-4-6-10-16)14-17-11-7-8-12-18(17)21(15-20)26(2,23)24/h4-12H,3,13-15H2,1-2H3
• InChI Key： QDXHAHLQIQKXKM-UHFFFAOYSA-N
• SMILES： S(C)(N1C2C=CC=CC=2CC(C(=O)OCC)(CC2C=CC=CC=2)C1)(=O)=O

Computed Properties

• Exact Mass: 373.13477939g/mol
• Monoisotopic Mass: 373.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on Ethyl 3-benzyl-1-(methylsulfonyl)-1,2,3,4-tetrahydro-3-quinolinecarboxylate

Ethyl 3-benzyl-1-(methylsulfonyl)-1,2,3,4-tetrahydro-3-quinolinecarboxylate (CAS No. 1105190-36-0): A Comprehensive Overview

Ethyl 3-benzyl-1-(methylsulfonyl)-1,2,3,4-tetrahydro-3-quinolinecarboxylate, identified by its CAS number 1105190-36-0, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the quinoline scaffold, which is renowned for its broad spectrum of biological activities and has been extensively studied for its potential in drug development. The presence of multiple functional groups, including a benzyl group, a methylsulfonyl group, and a tetrahydroquinoline ring system, makes this molecule a versatile candidate for further investigation.

The chemical structure of Ethyl 3-benzyl-1-(methylsulfonyl)-1,2,3,4-tetrahydro-3-quinolinecarboxylate features a complex arrangement of atoms that contributes to its unique properties. The benzyl group at the third position and the methylsulfonyl group at the first position introduce electrophilic centers that can participate in various chemical reactions. Additionally, the tetrahydroquinoline ring system provides a rigid framework that can influence the compound's interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of quinoline derivatives in the development of novel therapeutic agents. Studies have demonstrated that modifications to the quinoline core can significantly alter its pharmacological profile. For instance, the introduction of a methylsulfonyl group can enhance binding affinity to certain enzymes and receptors. This observation has prompted researchers to explore derivatives like Ethyl 3-benzyl-1-(methylsulfonyl)-1,2,3,4-tetrahydro-3-quinolinecarboxylate as potential leads for new drugs.

In vitro studies have begun to uncover the biological activities of Ethyl 3-benzyl-1-(methylsulfonyl)-1,2,3,4-tetrahydro-3-quinolinecarboxylate. Initial research suggests that this compound exhibits promising properties as an inhibitor of various enzymatic targets. The benzyl and methylsulfonyl groups are thought to play crucial roles in mediating these interactions. Furthermore, preliminary data indicate that the tetrahydroquinoline ring system may contribute to favorable pharmacokinetic properties such as solubility and metabolic stability.

The synthesis of Ethyl 3-benzyl-1-(methylsulfonyl)-1,2,3,4-tetrahydro-3-quinolinecarboxylate involves a multi-step process that requires careful optimization. The key steps include the formation of the tetrahydroquinoline core followed by functionalization with the benzyl and methylsulfonyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These methods are essential for producing sufficient quantities of the compound for further characterization and testing.

One of the most exciting aspects of Ethyl 3-benzyl-1-(methylsulfonyl)-1,2,3,4-tetrahydro-3-quinolinecarboxylate is its potential application in treating various diseases. Researchers are particularly interested in its ability to modulate inflammatory pathways and interfere with cancer cell proliferation. The compound's unique structure suggests that it may be able to interact with multiple targets simultaneously, leading to synergistic effects that could enhance therapeutic outcomes.

As research progresses, additional derivatives of this compound are being synthesized and evaluated for their biological activity. By systematically modifying different parts of the molecule, scientists aim to identify analogs with improved potency and selectivity. This iterative process is crucial for optimizing drug candidates and preparing them for clinical trials.

The development of Ethyl 3-benzyl-1-(methylsulfonyl)-1,2,3,4-tetrahydro-3-quinolinecarboxylate also underscores the importance of interdisciplinary collaboration in pharmaceutical research. Chemists work closely with biologists and pharmacologists to design and test new molecules. This collaborative approach ensures that compounds like Ethyl 3-benzyl-1-(methylsulfonyl)-1,2,3,4-tetrahydro-3-quinolinecarboxylate are not only chemically interesting but also biologically relevant.

In conclusion，Ethyl 3-benzyl-1-(methylsulfonyl)-1，2，3，4-tetrahydro - 3 - quinolinecarboxylic acid (CAS No．1105190 - 36 - 0) is a promising compound with significant potential in pharmaceutical applications。 Its complex structure， featuring multiple functional groups， makes it a versatile candidate for further investigation。 Recent studies have highlighted its biological activities， particularly as an inhibitor of enzymes involved in inflammation and cancer cell proliferation。 As research continues， additional derivatives will be synthesized and evaluated， paving the way for new therapeutic agents based on this scaffold。